MonopotassiuM 7-AMino-1,3-naphthalenedisulfonate Hydrate
Overview
Description
Synthesis Analysis
The synthesis of Monopotassium 7-Amino-1,3-naphthalenedisulfonate Hydrate involves the reaction of the reducing termini of oligosaccharides to form a Schiff’s base, which can then be stabilized by reducing it with sodium cyanoborohydride .Molecular Structure Analysis
The molecular formula of this compound is C10H8KNO6S2·xH2O . The molecular weight is 341.39 (as Anhydrous) . The InChI string is InChI=1S/C10H9NO6S2.K.H2O/c11-7-2-1-6-3-8 (18 (12,13)14)5-10 (9 (6)4-7)19 (15,16)17;;/h1-5H,11H2, (H,12,13,14) (H,15,16,17);;1H2/q;+1;/p-1 .Chemical Reactions Analysis
The primary chemical reaction involving this compound is its use to conjugate the reducing ends of oligosaccharides . This reaction forms a Schiff’s base, which can then be stabilized by reducing it with sodium cyanoborohydride .Physical And Chemical Properties Analysis
This compound is a solid at 20°C . It should be stored away from light . The compound has a molecular weight of 341.39 (as Anhydrous) .Scientific Research Applications
Fluorescent Probes and Analytical Chemistry
Fluorescent Probe for Methylamine : This compound has been used in the synthesis of a novel water-soluble fluorescent probe for determining methylamine in water samples. The probe, synthesized by reacting cyanuric chloride with monopotassium 7-amino-1,3-naphthalenedisulfonate hydrate, demonstrated high sensitivity and specificity in detecting methylamine in environmental water samples (Gu, Ma, & Liang, 2001).
Capillary Zone Electrophoresis : The compound is instrumental in a one-pot labeling strategy coupled with capillary zone electrophoresis for separating amino acid mixtures and assaying biofluids. It reacts with cyanuric chloride and amino acids to form products that can be efficiently separated, aiding in the analysis of amino acids in complex biological samples (Song, Guo, & Chen, 2011).
Solid-Phase Extraction : The compound has been applied in solid-phase extraction and chromatographic procedures for detecting polar benzene- and naphthalenesulfonates in industrial effluents. This technique is crucial for monitoring environmental pollutants (Alonso, Castillo, & Barceló, 1999).
Mechanism of Action
Target of Action
Monopotassium 7-Amino-1,3-naphthalenedisulfonate Hydrate, also known as 7-Amino-1,3-naphthalenedisulfonic acid monopotassium salt monohydrate, primarily targets carbohydrates . It is used to conjugate the reducing ends of oligosaccharides, such as those derived from glycoproteins, glycolipids, and proteoglycans .
Mode of Action
This compound operates by reacting with the reducing termini of oligosaccharides to form a Schiff’s base . This base can then be stabilized by reducing it with sodium cyanoborohydride .
Biochemical Pathways
The biochemical pathways affected by this compound are primarily those involving carbohydrates, specifically oligosaccharides derived from glycoproteins, glycolipids, and proteoglycans . The downstream effects of these pathways are subject to the specific biological context and the nature of the carbohydrates involved.
Result of Action
The primary result of the action of this compound is the formation of a fluorescent label on the reducing ends of oligosaccharides . This allows for the analysis of these carbohydrates via gel electrophoresis .
Future Directions
The future directions of research involving Monopotassium 7-Amino-1,3-naphthalenedisulfonate Hydrate could involve its use in the analysis of various types of oligosaccharides, such as those derived from glycoproteins, glycolipids, and proteoglycans . Its use as a fluorescent label for carbohydrates suggests potential applications in the study of carbohydrate structures and functions.
Biochemical Analysis
Biochemical Properties
Monopotassium 7-amino-1,3-naphthalenedisulfonate hydrate plays a crucial role in biochemical reactions, particularly in the conjugation of oligosaccharides. It reacts with the reducing ends of oligosaccharides derived from glycoproteins, glycolipids, and proteoglycans, forming stable conjugates that can be analyzed via gel electrophoresis . This compound interacts with enzymes such as lytic polysaccharide monooxygenases, which are involved in the oxidative cleavage of polysaccharides . The nature of these interactions often involves the formation of Schiff bases, which are then stabilized by reducing agents like sodium cyanoborohydride .
Cellular Effects
This compound influences various cellular processes through its interactions with biomolecules. It has been observed to affect cell signaling pathways by modifying the structure and function of glycoproteins and glycolipids on the cell surface . This compound can alter gene expression by influencing the activity of transcription factors and other regulatory proteins. Additionally, it impacts cellular metabolism by modifying the activity of enzymes involved in metabolic pathways .
Molecular Mechanism
The molecular mechanism of action of this compound involves its binding interactions with biomolecules. It forms Schiff bases with the reducing ends of oligosaccharides, which are then stabilized by reducing agents . This compound can inhibit or activate enzymes by modifying their active sites or altering their conformation. Changes in gene expression are mediated through its interactions with transcription factors and other regulatory proteins .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound is relatively stable, but its fluorescent properties may degrade under prolonged exposure to light . Long-term studies have shown that it can have lasting effects on cellular function, particularly in terms of gene expression and enzyme activity . In vitro and in vivo studies have demonstrated that the compound’s stability and degradation are influenced by environmental factors such as pH and temperature .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, it has been observed to enhance the activity of certain enzymes and improve cellular function . At high doses, it can exhibit toxic effects, including cellular apoptosis and necrosis . Threshold effects have been identified, where the compound’s beneficial effects plateau and adverse effects begin to manifest .
Metabolic Pathways
This compound is involved in several metabolic pathways. It interacts with enzymes such as glycosyltransferases and glycosidases, which are responsible for the synthesis and degradation of glycoproteins and glycolipids . The compound can affect metabolic flux by altering the activity of these enzymes, leading to changes in metabolite levels . Additionally, it may interact with cofactors such as NAD+ and ATP, influencing their availability and utilization in metabolic reactions .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins . These interactions facilitate its localization to particular cellular compartments, where it can exert its effects . The compound’s distribution is also influenced by its solubility and affinity for different biomolecules .
Subcellular Localization
This compound exhibits specific subcellular localization patterns, which are crucial for its activity and function. It is often directed to the endoplasmic reticulum and Golgi apparatus, where it interacts with glycoproteins and glycolipids . Targeting signals and post-translational modifications play a role in directing the compound to these compartments . Its localization can affect its activity, as it may be involved in the modification and processing of biomolecules within these organelles .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for Monopotassium 7-Amino-1,3-naphthalenedisulfonate Hydrate involves the reaction between 7-Amino-1,3-naphthalenedisulfonic acid and Potassium Hydroxide in the presence of water.", "Starting Materials": [ "7-Amino-1,3-naphthalenedisulfonic acid", "Potassium Hydroxide", "Water" ], "Reaction": [ "Step 1: Dissolve 7-Amino-1,3-naphthalenedisulfonic acid in water to form a clear solution.", "Step 2: Slowly add Potassium Hydroxide to the solution while stirring continuously.", "Step 3: Continue stirring the mixture until all the Potassium Hydroxide has dissolved.", "Step 4: Heat the mixture to 60-70°C and maintain the temperature for 1-2 hours.", "Step 5: Cool the mixture to room temperature and filter the resulting solid.", "Step 6: Wash the solid with water and dry in a vacuum oven to obtain Monopotassium 7-Amino-1,3-naphthalenedisulfonate Hydrate as a white crystalline powder." ] } | |
| 303137-06-6 | |
Molecular Formula |
C10H11KNO7S2 |
Molecular Weight |
360.4 g/mol |
IUPAC Name |
potassium;7-amino-3-sulfonaphthalene-1-sulfonate;hydrate |
InChI |
InChI=1S/C10H9NO6S2.K.H2O/c11-7-2-1-6-3-8(18(12,13)14)5-10(9(6)4-7)19(15,16)17;;/h1-5H,11H2,(H,12,13,14)(H,15,16,17);;1H2 |
InChI Key |
HVBAKQWVDPNPHM-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC2=C(C=C(C=C21)S(=O)(=O)[O-])S(=O)(=O)O)N.O.[K+] |
Canonical SMILES |
C1=CC(=CC2=C(C=C(C=C21)S(=O)(=O)O)S(=O)(=O)O)N.O.[K] |
Pictograms |
Corrosive |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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